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Compound of Interest

Compound Name: 3-methyl-1H-indazol-6-amine

Cat. No.: B1322007

An In-depth Technical Guide to 3-methyl-1H-indazol-6-amine

Introduction

3-methyl-1H-indazol-6-amine is a heterocyclic aromatic organic compound belonging to the
indazole class.[1][2] Indazole derivatives are a significant focus in medicinal chemistry due to
their wide range of pharmacological activities, including anti-inflammatory, antibacterial, and
antitumor properties.[3][4] This technical guide provides a comprehensive overview of the
chemical structure, properties, synthesis, and spectral characterization of 3-methyl-1H-
indazol-6-amine, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Numbering

The structure of 3-methyl-1H-indazol-6-amine consists of a bicyclic system where a benzene
ring is fused to a pyrazole ring. A methyl group is substituted at position 3, and an amine group
is at position 6. The numbering of the indazole ring starts from the nitrogen atom of the
pyrazole ring that is not fused to the benzene ring and proceeds around the pyrazole ring first,
then continues around the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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